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Introduction

2-Ethoxynaphthalene, also known by synonyms such as nerolin, bromelia, and ethyl 2-
naphthyl ether, is an aromatic ether compound with the chemical formula C12H120.[1][2] Its
structure consists of a naphthalene ring substituted with an ethoxy group at the second
position. This compound is a white crystalline solid with a characteristic floral scent, reminiscent
of orange blossoms, which has led to its prevalent use in the fragrance and flavor industries.[1]
[2] Beyond its olfactory properties, 2-ethoxynaphthalene serves as a valuable intermediate in
organic synthesis, with potential applications in the development of new materials and
pharmaceuticals. This guide provides a comprehensive overview of its chemical and physical
properties, synthesis methodologies, reactivity, and known biological relevance, tailored for a
scientific audience.

Chemical Identity

The unambiguous identification of 2-ethoxynaphthalene is established by its unique CAS
number.
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Identifier Value
CAS Number 93-18-5[1]
Molecular Formula C12H120[1]

IUPAC Name

2-ethoxynaphthalene[1]

Synonyms

Nerolin, Bromelia, Nerolin I, Ethyl 2-naphthyl
ether, B-Naphthyl ethyl ether[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-ethoxynaphthalene is presented in the

table below, providing essential data for its handling, application, and analysis.

Property Value Reference
Molecular Weight 172.22 g/mol [1]
Appearance White crystalline solid [2]

Melting Point 35-37 °C [2]

Boiling Point 282 °C [1][2]
Density 1.064 g/cm3 [2]
Solubility Insoluble in water; Soluble in (2]

ethanol and oils

Refractive Index

1.5975 (estimate)

[2]

Flash Point

134 °C

[2]

logP

3.747 at 25°C

[2]

Synthesis of 2-Ethoxynaphthalene

The synthesis of 2-ethoxynaphthalene is most commonly achieved via the Williamson ether

synthesis, a robust and widely used method for preparing ethers. An alternative method
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involves the direct esterification of B-naphthol with ethanol in the presence of a strong acid
catalyst.

Williamson Ether Synthesis

This method involves the reaction of an alkoxide with a primary alkyl halide. In the case of 2-
ethoxynaphthalene, 2-naphthol is first deprotonated with a base to form the more nucleophilic
2-naphthoxide, which then undergoes an Sn2 reaction with an ethyl halide.

Reaction Scheme:

2-Naphthol .

2-Naphthoxide
+
RS2 (B8 MRl [Xe) 2-Ethoxynaphthalene Salt (e.g., Nal, KBr)
Ethyl Halide (e.g., CzHsl, C2HsBr)

Click to download full resolution via product page
Figure 1: General workflow for the Williamson ether synthesis of 2-ethoxynaphthalene.
Experimental Protocol:

A detailed experimental procedure for the Williamson ether synthesis of 2-ethoxynaphthalene
is as follows:

e Reagents and Apparatus:

[e]

2-Naphthol (B-naphthol)

o

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

[¢]

Ethyl iodide (CzHsl) or Ethyl bromide (CzHsBr)

[¢]

Methanol or Ethanol (solvent)
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50 mL round-bottom flask

[e]

Reflux condenser

o

[¢]

Heating mantle

[¢]

Magnetic stirrer and stir bar

e Procedure: a. In a 50 mL round-bottom flask, dissolve 2.0 g of 2-naphthol in 10 mL of
methanol. b. While stirring, add a solution of 1.0 g of sodium hydroxide in 5 mL of methanol.
c. To the resulting solution of sodium 2-naphthoxide, add 1.6 mL of ethyl iodide. d. Equip the
flask with a reflux condenser and heat the mixture to reflux for 1 hour with continuous
stirring. e. After the reflux period, allow the mixture to cool to room temperature. f. Pour the
reaction mixture into 50 mL of cold water. g. The crude 2-ethoxynaphthalene will precipitate
as a solid. h. Collect the solid by vacuum filtration and wash with cold water. i. Recrystallize
the crude product from ethanol to obtain pure 2-ethoxynaphthalene.

Fischer Esterification Analogue

This method involves the direct reaction of 2-naphthol with ethanol in the presence of a strong
acid catalyst, typically concentrated sulfuric acid.

Experimental Protocol:
» Reagents and Apparatus:
o 2-Naphthol (B-naphthol)
o Ethanol
o Concentrated sulfuric acid (H2S0Oa4)
o Round-bottom flask
o Reflux condenser

o Heating mantle
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e Procedure: a. In a round-bottom flask, dissolve 10 g of 2-naphthol in 50 mL of ethanol. b.
Slowly and carefully add 5 mL of concentrated sulfuric acid to the solution while cooling the
flask in an ice bath. c. Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.
d. After cooling, pour the reaction mixture into a beaker containing 200 mL of cold water. e.
Neutralize the excess acid with a saturated solution of sodium bicarbonate. f. The crude
product will separate and can be collected by filtration or extraction with a suitable organic
solvent. g. Purify the product by recrystallization or distillation under reduced pressure.

Chemical Reactivity

The chemical reactivity of 2-ethoxynaphthalene is primarily governed by the electron-donating
nature of the ethoxy group and the aromaticity of the naphthalene ring system.

» Electrophilic Aromatic Substitution: The ethoxy group is an activating, ortho-, para-directing
group. Therefore, electrophilic substitution reactions, such as nitration, halogenation, and
Friedel-Crafts acylation, will predominantly occur at the 1- and 3-positions of the naphthalene

ring.

o Ether Cleavage: The ether linkage can be cleaved under harsh conditions using strong acids
like HBr or HI to yield 2-naphthol and the corresponding ethyl halide.

o Oxidation: The naphthalene ring can be oxidized under strong oxidizing conditions, leading
to the cleavage of the aromatic system.

Spectral Data

The structural elucidation of 2-ethoxynaphthalene is supported by various spectroscopic
techniques.
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Spectroscopic Data Key Features

Signals corresponding to the ethoxy group
1H NMR protons (a triplet and a quartet) and the aromatic

protons of the naphthalene ring.

Resonances for the two carbons of the ethoxy
13C NMR group and the ten carbons of the naphthalene

ring.

Characteristic absorption bands for C-O-C
R Spect stretching of the ether linkage, C-H stretching of
ectrosco
P Py the aromatic and aliphatic groups, and C=C

stretching of the aromatic ring.

A molecular ion peak corresponding to its
Mass Spectrometry molecular weight (172.22 g/mol ) and

characteristic fragmentation patterns.

Biological Activity and Applications in Drug
Development

While 2-ethoxynaphthalene itself is not a known therapeutic agent, its naphthalene core is a
common scaffold in medicinal chemistry. Research into the biological activities of naphthalene
derivatives has revealed a wide range of pharmacological effects.

» Antimicrobial Potential: Some studies have suggested that derivatives of 2-
ethoxynaphthalene may possess antimicrobial properties. For instance, it has been used
as a precursor in the synthesis of sodium ethoxynaphthylpenicillin. However, detailed studies
on the antimicrobial spectrum and mechanism of action of 2-ethoxynaphthalene are
lacking.

e Enzyme Inhibition: A structurally related compound, 2-ethynylnaphthalene, has been
identified as a mechanism-based inhibitor of cytochrome P450 enzymes, specifically
CYP2B4. This suggests that the naphthalene core can be tailored to interact with specific
biological targets.
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» Anti-inflammatory and Anticancer Activities of Naphthalene Derivatives: While not directly
demonstrated for 2-ethoxynaphthalene, other substituted naphthalene derivatives have
been investigated for their anti-inflammatory and anticancer properties.[3][4][5] These studies
highlight the potential of the naphthalene scaffold in the design of novel therapeutic agents.

The current body of scientific literature on the direct biological effects of 2-ethoxynaphthalene
is limited. This presents an opportunity for further research to explore its pharmacological
profile and potential as a lead compound in drug discovery.

Safety and Handling

2-Ethoxynaphthalene is generally considered to be of low toxicity. However, as with all
chemicals, appropriate safety precautions should be taken when handling it in a laboratory
setting. It is advisable to wear personal protective equipment, including gloves, safety glasses,
and a lab coat. The compound should be used in a well-ventilated area or a fume hood. For
detailed safety information, refer to the material safety data sheet (MSDS) provided by the
supplier.

Conclusion

2-Ethoxynaphthalene is a well-characterized aromatic ether with established applications in
the fragrance industry and as a synthetic intermediate. Its physicochemical properties are well-
documented, and its synthesis is readily achievable through standard organic chemistry
methodologies like the Williamson ether synthesis. While its direct biological activities are not
extensively studied, the prevalence of the naphthalene scaffold in pharmacologically active
molecules suggests that 2-ethoxynaphthalene and its derivatives could be interesting
candidates for future drug discovery and development programs. Further research is warranted
to fully elucidate its potential in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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